Cas no 2034366-12-4 ((2,5-Dimethylfuran-3-yl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone)

• Product Name: (2,5-Dimethylfuran-3-yl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone
• CAS No: 2034366-12-4
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 5890162
• PubChem ID: 119100325
• Update Time: 2025-08-05

(2,5-Dimethylfuran-3-yl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2034366-12-4
• F6478-0793
• (2,5-dimethylfuran-3-yl)-[3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidin-1-yl]methanone
• AKOS026690495
• (2,5-dimethylfuran-3-yl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone
• 2-{[1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-4,6-dimethylpyrimidine
• (2,5-Dimethylfuran-3-yl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C17H21N3O3/c1-10-7-11(2)19-17(18-10)23-14-5-6-20(9-14)16(21)15-8-12(3)22-13(15)4/h7-8,14H,5-6,9H2,1-4H3
• InChI Key： LEZMSZWGISPFEV-UHFFFAOYSA-N
• SMILES： O(C1N=C(C)C=C(C)N=1)C1CN(C(C2C=C(C)OC=2C)=O)CC1

Computed Properties

• Exact Mass: 315.15829154g/mol
• Monoisotopic Mass: 315.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.5Ų

Additional information on (2,5-Dimethylfuran-3-yl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone

The Compound CAS No. 2034366-12-4: A Comprehensive Overview

The compound with CAS No. 2034366-12-4, known as (2,5-Dimethylfuran-3-yl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule consists of a furan ring substituted with two methyl groups at the 2 and 5 positions, a pyrrolidine ring with an ether linkage to a dimethylpyrimidine moiety, and a ketone group connecting these two heterocyclic systems.

Recent studies have highlighted the importance of such heterocyclic compounds in modulating various biological pathways. The furan ring, a five-membered aromatic structure, is known for its stability and ability to participate in hydrogen bonding, which can enhance the bioavailability of the compound. The pyrrolidine ring, on the other hand, contributes to the molecule's flexibility and ability to interact with target proteins through non-covalent interactions such as π–π stacking and van der Waals forces. The dimethylpyrimidine group further adds complexity to the molecule by introducing additional electron-donating groups that can influence the overall electronic properties of the compound.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound can act as inhibitors of histone deacetylases (HDACs), which are enzymes implicated in epigenetic regulation and cancer progression. The methanone group in the molecule plays a critical role in binding to the active site of these enzymes, making it a promising candidate for further optimization.

In addition to its enzymatic activity, this compound has also been investigated for its potential as a modulator of ion channels. Ion channels are crucial for various cellular functions, including nerve signaling and muscle contraction. By targeting specific ion channels, this compound could potentially be developed into treatments for conditions such as epilepsy and chronic pain. Recent research has focused on understanding the molecular mechanisms underlying its channel-modulating effects, with particular emphasis on its interaction with voltage-gated sodium channels.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the furan ring through cyclization reactions, the construction of the pyrrolidine ring via intramolecular nucleophilic substitution, and the introduction of the dimethylpyrimidine group through cross-coupling reactions. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to improve yield and purity.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the stereochemistry and connectivity of the molecule's functional groups. Mass spectrometry has provided insights into its fragmentation patterns under different conditions, which is essential for determining its stability and degradation pathways in biological systems.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits moderate solubility in aqueous solutions but shows improved absorption when formulated with lipid-based carriers. Its bioavailability is currently being optimized through modifications to its physicochemical properties, such as increasing lipophilicity while maintaining polar surface area within acceptable limits.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant drug candidate. Ongoing research is focusing on identifying optimal dosing regimens, evaluating toxicity profiles in preclinical models, and exploring combination therapies that could enhance therapeutic efficacy while minimizing adverse effects.

In conclusion, CAS No. 2034366-12-4 represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. As research continues to uncover new applications for this compound, it holds great promise for addressing unmet medical needs across various therapeutic areas.